N-(3,5-dimethylphenyl)-4-(3-hydroxyphenyl)piperazine-1-carbothioamide

• IUPAC Name: N-(3,5-dimethylphenyl)-4-(3-hydroxyphenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C19H23N3OS/c1-14-10-15(2)12-16(11-14)20-19(24)22-8-6-21(7-9-22)17-4-3-5-18(23)13-17/h3-5,10-13,23H,6-9H2,1-2H3,(H,20,24)
• InChI Key: AZTFHARHOMOMSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=S)N2CCN(CC2)C3=CC(=CC=C3)O)C
• Molecular Formula: C19H23N3OS
• Molecular Weight: 341.5 g/mol

Description

N-(3,5-dimethylphenyl)-4-(3-hydroxyphenyl)piperazine-1-carbothioamide, also known as DMHP, is a chemical compound that belongs to the class of piperazine derivatives. DMHP has been widely studied for its potential therapeutic applications due to its unique chemical structure and pharmacological properties.

Mechanism of Action

N-(3,5-dimethylphenyl)-4-(3-hydroxyphenyl)piperazine-1-carbothioamide acts as a competitive antagonist of the 5-HT2A receptor, binding to the receptor and preventing the activation of downstream signaling pathways. This results in a reduction in serotonin neurotransmission, which may underlie its therapeutic effects.
Biochemical and Physiological Effects:
N-(3,5-dimethylphenyl)-4-(3-hydroxyphenyl)piperazine-1-carbothioamide has been shown to have a number of biochemical and physiological effects. In animal studies, N-(3,5-dimethylphenyl)-4-(3-hydroxyphenyl)piperazine-1-carbothioamide has been shown to reduce the activity of the serotonin system, leading to a decrease in serotonin levels in the brain. This has been associated with a reduction in anxiety-like behavior and an improvement in cognitive function. N-(3,5-dimethylphenyl)-4-(3-hydroxyphenyl)piperazine-1-carbothioamide has also been shown to have anti-inflammatory effects, which may be relevant to its potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One advantage of N-(3,5-dimethylphenyl)-4-(3-hydroxyphenyl)piperazine-1-carbothioamide is its high potency as a 5-HT2A receptor antagonist, which allows for the use of lower doses in animal studies. However, N-(3,5-dimethylphenyl)-4-(3-hydroxyphenyl)piperazine-1-carbothioamide has a relatively short half-life, which may limit its effectiveness in some applications. Additionally, N-(3,5-dimethylphenyl)-4-(3-hydroxyphenyl)piperazine-1-carbothioamide has not been extensively studied in humans, so its safety and efficacy in humans are not well understood.

Future Directions

There are a number of potential future directions for research on N-(3,5-dimethylphenyl)-4-(3-hydroxyphenyl)piperazine-1-carbothioamide. One area of interest is its potential as a treatment for psychiatric disorders, particularly schizophrenia and depression. Another area of interest is its anti-inflammatory effects, which may have implications for the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, further research is needed to understand the safety and efficacy of N-(3,5-dimethylphenyl)-4-(3-hydroxyphenyl)piperazine-1-carbothioamide in humans, as well as its potential interactions with other drugs.

Synthesis Methods

N-(3,5-dimethylphenyl)-4-(3-hydroxyphenyl)piperazine-1-carbothioamide can be synthesized using a variety of methods, including the reaction of 3,5-dimethylbenzoyl chloride and 3-hydroxybenzylamine in the presence of piperazine and thioamide. The reaction is typically carried out in an organic solvent such as dichloromethane or chloroform under reflux conditions. The resulting product is then purified using column chromatography to obtain the pure N-(3,5-dimethylphenyl)-4-(3-hydroxyphenyl)piperazine-1-carbothioamide compound.

Scientific Research Applications

N-(3,5-dimethylphenyl)-4-(3-hydroxyphenyl)piperazine-1-carbothioamide has been extensively studied for its potential therapeutic applications, particularly in the field of neuroscience. N-(3,5-dimethylphenyl)-4-(3-hydroxyphenyl)piperazine-1-carbothioamide has been shown to act as a potent antagonist of the 5-HT2A receptor, which is involved in the regulation of serotonin neurotransmission. This receptor has been implicated in a variety of psychiatric disorders, including schizophrenia, depression, and anxiety. N-(3,5-dimethylphenyl)-4-(3-hydroxyphenyl)piperazine-1-carbothioamide may therefore have potential as a treatment for these disorders.